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Cat. No.: B1219339

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Caricotamide is an investigational small molecule that has garnered interest in the field of

oncology for its unique mechanism as a chemoadjuvant. It is designed to be used in

combination with a prodrug, specifically tretazicar, to selectively target and destroy cancer cells.

This guide provides a comprehensive overview of the chemical structure, properties, and the

scientific basis for the therapeutic application of Caricotamide.

Chemical Identity and Structure
Caricotamide is a synthetic, achiral molecule.[1] Its chemical structure is defined as 1-(2-

amino-2-oxoethyl)-1,4-dihydropyridine-3-carboxamide.[1]

Table 1: Chemical Identifiers for Caricotamide
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Identifier Value Source

IUPAC Name
1-(2-amino-2-oxoethyl)-1,4-

dihydropyridine-3-carboxamide

CAS Number 64881-21-6

Molecular Formula C₈H₁₁N₃O₂ [1]

Molecular Weight 181.19 g/mol [1]

SMILES
C1=CN(C=C(C1)C(=O)N)CC(=

O)N

InChIKey
WEJRSYKFMCUCRQ-

UHFFFAOYSA-N

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Caricotamide, such as its

melting point, boiling point, and solubility in various solvents, are not extensively reported in

publicly available literature. However, computational models provide some insight into its

characteristics.

Table 2: Computed Physicochemical Properties of Caricotamide

Property Value Source

XLogP3 -1.1

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 3

Topological Polar Surface Area 89.4 Å²

Note: These properties are computationally predicted and should be confirmed by experimental

data for laboratory applications.
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Mechanism of Action: NQO2 Activation
The primary mechanism of action of Caricotamide is as a synthetic co-substrate for the

enzyme NRH:quinone oxidoreductase 2 (NQO2).[2] NQO2 is a flavoprotein that is notably

overexpressed in several types of cancer, including hepatocellular carcinoma (HCC),

colorectal, and ovarian cancers.[2]

In its therapeutic application, Caricotamide is administered concurrently with the prodrug

tretazicar (also known as CB1954).[2] Tretazicar itself has low cytotoxicity. However, in the

presence of Caricotamide, NQO2 is activated to reduce tretazicar to a potent bifunctional

alkylating agent, dinitrobenzamide.[2] This activated form of the drug can induce a high degree

of DNA interstrand cross-links. The resulting DNA damage disrupts replication and ultimately

leads to apoptosis in the cancer cells.[2]
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Caption: Mechanism of action of Caricotamide in combination with Tretazicar.

Synthesis of Caricotamide
A detailed, step-by-step synthesis protocol for Caricotamide is not readily available in peer-

reviewed literature, suggesting it may be proprietary. However, based on its 1,4-dihydropyridine

core structure, a general synthetic approach can be conceptualized. The synthesis of 1,4-

dihydropyridine derivatives often involves a variation of the Hantzsch synthesis.[3] For

Caricotamide, a plausible route would involve the condensation of an appropriate aldehyde, a

beta-ketoester, and an ammonia source, followed by subsequent modification to introduce the

1-(2-amino-2-oxoethyl) and 3-carboxamide functionalities.

Pharmacology and Pharmacokinetics
Specific pharmacokinetic data for Caricotamide, such as its absorption, distribution,

metabolism, and excretion (ADME) profile, half-life, and bioavailability, have not been published

in detail. As an investigational drug, this information is typically determined during preclinical

and early-phase clinical trials.

Therapeutic Applications and Clinical Investigations
Caricotamide has been investigated for its potential as a chemoadjuvant in cancer therapy. Its

development has focused on leveraging the overexpression of NQO2 in certain tumors to

achieve targeted cytotoxicity.

A notable clinical investigation is the Phase II trial NCT00746590, which studied the anti-tumor

effects and safety of "Prolarix™" (a formulation of Caricotamide and tretazicar) in patients with

advanced hepatocellular carcinoma.[4] The primary objective of this study was to evaluate the

anti-tumor effects of Prolarix administered intravenously every 21 days.[4]

Experimental Protocols
In Vitro NQO2 Activity Assay
To assess the ability of Caricotamide to activate NQO2, a colorimetric assay can be employed.

This assay typically measures the reduction of a substrate by NQO2 in the presence of a co-

substrate.
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Materials:

Recombinant human NQO2 enzyme

Caricotamide

Tretazicar (CB1954)

NRH (dihydronicotinamide riboside) as a co-substrate

Reaction buffer (e.g., 25 mM Tris-HCl, pH 7.4)

Acetonitrile (for stopping the reaction)

HPLC system for analysis

Procedure:

Prepare a reaction mixture containing the reaction buffer, NRH, and tretazicar.

Add varying concentrations of Caricotamide to the reaction mixture.

Initiate the reaction by adding the NQO2 enzyme.

Incubate the reaction at a controlled temperature (e.g., room temperature) for a specific time

(e.g., 15 minutes).[5]

Stop the reaction by adding cold acetonitrile.[5]

Centrifuge the samples to pellet any precipitated protein.

Analyze the supernatant by HPLC to quantify the amount of metabolized tretazicar.[5]
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Caption: Workflow for an in vitro NQO2 activity assay.

Safety and Toxicology
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A comprehensive public toxicology profile for Caricotamide is not available. As with any

investigational new drug, a full suite of preclinical toxicology studies would be required to

establish a safety profile before extensive human trials.[6]

Conclusion
Caricotamide represents a targeted approach to cancer therapy, functioning as a key to unlock

the cytotoxic potential of a partner prodrug in tumors overexpressing the NQO2 enzyme. While

clinical development has progressed to Phase II trials, detailed information regarding its

synthesis, experimental physicochemical properties, and full pharmacokinetic and toxicological

profiles remains largely proprietary. Further publication of data from preclinical and clinical

studies will be essential for a more complete understanding of this novel chemoadjuvant by the

broader scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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